Cas no 157069-55-1 (Benzoic acid, 3,5-dibromo-4-(4H-1,2,4-triazol-4-yl)-)

• Product Name: Benzoic acid, 3,5-dibromo-4-(4H-1,2,4-triazol-4-yl)-
• CAS No: 157069-55-1
• MF: C₉H₅Br₂N₃O₂
• MW: 346.962899923325
• CID: 3801677
• Update Time: 2025-04-10

Benzoic acid, 3,5-dibromo-4-(4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dibromo-4-(4H-1,2,4-triazol-4-yl)-

• Inchi： 1S/C9H5Br2N3O2/c10-6-1-5(9(15)16)2-7(11)8(6)14-3-12-13-4-14/h1-4H,(H,15,16)
• InChI Key： NRLFMLUTYHCMQA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=C(N2C=NN=C2)C(Br)=C1

Experimental Properties

• Density: 2.16±0.1 g/cm3(Predicted)
• Boiling Point: 506.7±60.0 °C(Predicted)
• pka: 3.09±0.10(Predicted)